2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide

• IUPAC Name: 2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H13F2N3OS/c18-11-4-5-13(19)12(9-11)17(23)21-8-6-16-22-15(10-24-16)14-3-1-2-7-20-14/h1-5,7,9-10H,6,8H2,(H,21,23)
• InChI Key: HSPFWSOHIUGIHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CSC(=N2)CCNC(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C17H13F2N3OS
• Molecular Weight: 345.4 g/mol

Description

2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide, also known as DFP-10917, is a small molecule inhibitor that has gained attention in the scientific community for its potential applications in cancer research. In

Mechanism of Action

2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide inhibits the activity of the enzyme lysine-specific demethylase 1 (LSD1), which plays a critical role in the epigenetic regulation of gene expression. By inhibiting LSD1, this compound promotes the accumulation of histone methylation marks, leading to the suppression of oncogenic gene expression and the activation of tumor suppressor genes.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been found to affect other biochemical and physiological processes. It has been shown to inhibit the replication of the hepatitis C virus and to reduce inflammation in animal models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide in lab experiments is its specificity for LSD1, which reduces the likelihood of off-target effects. However, this compound is also known to have low solubility in aqueous solutions, which can pose challenges for its use in certain experimental settings.

Future Directions

2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide holds promise for the development of new cancer therapies, particularly in the treatment of drug-resistant cancers. Future research could focus on optimizing the synthesis method of this compound to improve its solubility and bioavailability, as well as on exploring its potential applications in other disease areas. Additionally, further investigation into the mechanism of action of this compound could lead to the identification of new targets for cancer therapy.

Synthesis Methods

The synthesis method of 2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide involves several steps, including the coupling of 2,5-difluorobenzoyl chloride with 2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethanamine, followed by the addition of sodium hydride and benzoyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2,5-difluoro-N-[2-(4-pyridin-2-yl-1,3-thiazol-2-yl)ethyl]benzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and ovarian cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.